molecular formula C16H14N4O B4008878 6-methyl-2-[3-(1H-pyrazol-1-yl)phenyl]nicotinamide

6-methyl-2-[3-(1H-pyrazol-1-yl)phenyl]nicotinamide

Cat. No. B4008878
M. Wt: 278.31 g/mol
InChI Key: YUSDAHIASVQULA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-methyl-2-[3-(1H-pyrazol-1-yl)phenyl]nicotinamide is a chemical compound with potential applications in various fields. Its synthesis and properties have been the subject of various studies.

Synthesis Analysis

  • The synthesis of related pyrazolyl-nicotinic acids and their derivatives has been efficiently achieved. This involves the hydrolysis and subsequent esterification reactions, yielding stable hydrochloride salts, which can be converted to hydrazides to give new tricyclic scaffolds (Bonacorso et al., 2014).
  • Another study discusses the synthesis of N-substitutedphenyl-2-pyrazolylnicotinamides, with a focus on their structure and insecticidal and fungicidal activities (Shang et al., 2019).

Molecular Structure Analysis

  • The molecular and supramolecular structures of related nicotinamide and pyrazinamide cocrystals have been studied. This research highlights basic recognition patterns and crystal lattice energetic features (Jarzembska et al., 2017).
  • Structural differences in molecules containing pyrazole structures highlight how molecular arrangements in the solid state might not reflect their behavior in dilute aqueous media (Borges et al., 2014).

Chemical Reactions and Properties

  • Pyrazole derivatives have been synthesized and evaluated for their chemical properties and potential antimicrobial activity. This research shows the chemical versatility and potential applications of pyrazole-containing compounds (Joshi et al., 2010).
  • In another study, the reaction products of related compounds show different molecular-electronic structures and hydrogen bonding patterns, indicating varied chemical properties (Portilla et al., 2007).

Physical Properties Analysis

  • The synthesis and crystal structure of a related compound, 2-(Pyrazol-1-yl)-methyl-3,5- dicarboethoxy-6-methyl-4-(3-nitrophenyl)-1,4-dihydropyridine, has been analyzed, providing insights into the physical properties of such compounds (Zonouz et al., 2010).

Chemical Properties Analysis

  • The compound has been studied in the context of its interaction with biological systems, providing insights into its chemical properties and potential biological activities (Zheng et al., 2013).

properties

IUPAC Name

6-methyl-2-(3-pyrazol-1-ylphenyl)pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N4O/c1-11-6-7-14(16(17)21)15(19-11)12-4-2-5-13(10-12)20-9-3-8-18-20/h2-10H,1H3,(H2,17,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YUSDAHIASVQULA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=C(C=C1)C(=O)N)C2=CC(=CC=C2)N3C=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

278.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-methyl-2-[3-(1H-pyrazol-1-yl)phenyl]nicotinamide
Reactant of Route 2
Reactant of Route 2
6-methyl-2-[3-(1H-pyrazol-1-yl)phenyl]nicotinamide
Reactant of Route 3
Reactant of Route 3
6-methyl-2-[3-(1H-pyrazol-1-yl)phenyl]nicotinamide
Reactant of Route 4
6-methyl-2-[3-(1H-pyrazol-1-yl)phenyl]nicotinamide
Reactant of Route 5
Reactant of Route 5
6-methyl-2-[3-(1H-pyrazol-1-yl)phenyl]nicotinamide
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
6-methyl-2-[3-(1H-pyrazol-1-yl)phenyl]nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.